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Compound of Interest

Compound Name: Nicotinonitrile-d4

Cat. No.: B016967

An In-depth Technical Guide to the Safety Data for Nicotinonitrile-d4

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all chemical compounds is paramount. This guide
provides a detailed overview of the safety information for Nicotinonitrile-d4 (CAS No.
1020719-32-7), a deuterated stable isotope of Nicotinonitrile.[1][2][3] The information is
compiled from various Safety Data Sheets (SDS) and chemical databases.

It is important to note that comprehensive safety and toxicological data for isotopically labeled
compounds are often limited. Therefore, the safety data for the parent, non-labeled compound,
Nicotinonitrile (CAS No. 100-54-9), is frequently used as a primary reference and should be
considered in all handling and safety procedures.[1][4]

Compound Identification and Properties

Nicotinonitrile-d4, also known as 3-Cyanopyridine-d4, is a deuterated analog of Nicotinonitrile
where four hydrogen atoms on the pyridine ring have been replaced with deuterium.[2][3] This
substitution is useful for tracer studies and as an internal standard in quantitative analyses by
NMR, GC-MS, or LC-MS.[5]

Table 1: Compound Identification
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Identifier

Chemical Name

Value

3-Pyridine-2,4,5,6-d4-carbonitrile[2][3]

Synonyms

Nicotinonitrile-d4, 3-Cyanopyridine-d4[1][3]

CAS Number

1020719-32-7[1][2][3]

Molecular Formula

CeDaNz[2]

Molecular Weight

108.14 g/mol [1]

| Isotopic Enrichment | 298 atom % D[1] |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid[2]

Melting Point 50-52 °C[2]

Boiling Point 201 °C (for non-deuterated)[4]
Solubility Soluble in Chloroform, Ethyl Acetate,

Methanol[2]

Storage Temperature

Room temperature or -20°C Freezer[1][2]

| Stability | Stable if stored under recommended conditions.[1] After three years, re-analysis is

recommended.[1] |

Hazard Identification and Toxicology

The hazard profile for Nicotinonitrile-d4 is primarily based on the data for Nicotinonitrile. It is

classified as harmful if swallowed and causes skin and eye irritation.[4][6]

Table 3: GHS Hazard Information (for Nicotinonitrile)
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[4][6]
. o H315: Causes skin irritation[4]
Skin Irritation Category 2 6]
o H319: Causes serious eye
Eye Irritation Category 2

irritation[4][6]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory
irritation[4][6] |

Detailed toxicological studies (e.g., LD50, LC50) for the deuterated form are not readily
available in the provided search results. For the parent compound, Nicotine, which has a
related pyridine structure, the probable oral lethal dose in humans is less than 5 mg/kg.[7]
However, Nicotinonitrile's toxicity profile is distinct and primarily associated with irritation and
acute oral toxicity.

Experimental Protocols

Safety Data Sheets summarize the results of toxicological and safety testing but typically do not
include the detailed experimental protocols used to generate the data. These studies are often
performed according to standardized guidelines from organizations such as the Organisation
for Economic Co-operation and Development (OECD). For specific experimental
methodologies, researchers would need to consult the primary toxicological literature or
specific study reports, which are not contained within a standard SDS.

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage are critical to ensure safety. The logical workflow for using
appropriate PPE when handling Nicotinonitrile-d4 is outlined below.
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Personal Protective Equipment (PPE) Workflow for Handling Nicotinonitrile-d4

Begin Handling
Nicotinonitrile-d4

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

tep 2

Eye/Face Protection:
Wear safety glasses with side-shields
(conforming to EN166 or NIOSH)

Hand Protection:
Wear suitable chemical-resistant gloves

Body Protection:
Wear a lab coat or other
protective clothing

Practice Good Industrial Hygiene:
Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.

Handling Complete

Click to download full resolution via product page

Caption: Logical workflow for required Personal Protective Equipment (PPE).
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Storage: Store in a dry, cool, and well-ventilated place.[8] Keep the container tightly closed.[8]
[9] Recommended storage temperatures vary, with some sources suggesting room
temperature and others a -20°C freezer.[1][2]

Accidental Release and First Aid Measures

In the event of an accidental release, a clear and logical response is necessary to mitigate
exposure and contamination.
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Emergency Workflow for Nicotinonitrile-d4 Spill

Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

y

Wear appropriate PPE:
Respirator, gloves, safety goggles,
and protective clothing.

Contain the spill.
Prevent entry into drains and waterways.

Clean up:
Sweep up the solid material without creating dust.
Use an inert absorbent material for solutions.

Collect and place in a suitable,
closed container for disposal.

Decontaminate the area and wash hands.

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Move the person into fresh air. If not
Inhalation breathing, give artificial respiration.
Consult a physician.[4]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[4][10]

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.[4][10]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.[4] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][10]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides and carbon monoxide.[7][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][9][10]

Disposal Considerations

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
The material should be swept up and shoveled into suitable containers for disposal.[9] Avoid
creating dust. Do not let the product enter drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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